Cas no 1270342-41-0 (CYCLOPROPYL[3-FLUORO-4-(TRIFLUOROMETHYL)PHENYL]METHANAMINE)

• Product Name: CYCLOPROPYL[3-FLUORO-4-(TRIFLUOROMETHYL)PHENYL]METHANAMINE
• CAS No: 1270342-41-0
• MF: C₁₁H₁₁F₄N
• MW: 233.205356836319
• CID: 5583410
• PubChem ID: 103693321
• Update Time: 2025-05-20

CYCLOPROPYL[3-FLUORO-4-(TRIFLUOROMETHYL)PHENYL]METHANAMINE Chemical and Physical Properties

Names and Identifiers

• CYCLOPROPYL[3-FLUORO-4-(TRIFLUOROMETHYL)PHENYL]METHANAMINE
• Benzenemethanamine, α-cyclopropyl-3-fluoro-4-(trifluoromethyl)-
• SCHEMBL20811915
• 1270342-41-0
• A1-19181

• Inchi： 1S/C11H11F4N/c12-9-5-7(10(16)6-1-2-6)3-4-8(9)11(13,14)15/h3-6,10H,1-2,16H2
• InChI Key： OUYXZWYHOVGZQR-UHFFFAOYSA-N
• SMILES： FC1=C(C(F)(F)F)C=CC(=C1)C(C1CC1)N

Computed Properties

• Exact Mass: 233.08276200g/mol
• Monoisotopic Mass: 233.08276200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 26Ų

Experimental Properties

• Density: 1.342±0.06 g/cm3(Predicted)
• Boiling Point: 256.1±35.0 °C(Predicted)
• pka: 8.57±0.10(Predicted)

Additional information on CYCLOPROPYL[3-FLUORO-4-(TRIFLUOROMETHYL)PHENYL]METHANAMINE

Comprehensive Guide to CYCLOPROPYL[3-FLUORO-4-(TRIFLUOROMETHYL)PHENYL]METHANAMINE (CAS No. 1270342-41-0)

CYCLOPROPYL[3-FLUORO-4-(TRIFLUOROMETHYL)PHENYL]METHANAMINE (CAS No. 1270342-41-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique cyclopropyl and trifluoromethylphenyl moieties, is widely studied for its potential applications in drug discovery and material science. Researchers and industry professionals frequently search for this compound due to its intriguing structural features and versatility in synthetic chemistry.

The molecular structure of CYCLOPROPYL[3-FLUORO-4-(TRIFLUOROMETHYL)PHENYL]METHANAMINE includes a cyclopropyl ring attached to a fluorinated phenyl group, which enhances its stability and reactivity. This combination of functional groups makes it a valuable intermediate in the synthesis of more complex molecules. The presence of the trifluoromethyl group is particularly noteworthy, as it often improves the bioavailability and metabolic stability of pharmaceutical compounds.

One of the most searched questions about CAS No. 1270342-41-0 relates to its applications in medicinal chemistry. Recent studies suggest that derivatives of this compound may exhibit promising biological activities, including potential use as enzyme inhibitors or receptor modulators. The fluorine atoms in its structure are known to enhance binding affinity and selectivity, making it a candidate for targeted therapies. Additionally, its amine functionality allows for further derivatization, enabling the creation of diverse molecular libraries for high-throughput screening.

In the field of agrochemicals, CYCLOPROPYL[3-FLUORO-4-(TRIFLUOROMETHYL)PHENYL]METHANAMINE is explored for its potential as a building block in the development of novel pesticides and herbicides. The cyclopropyl group is known to confer unique steric and electronic properties, which can influence the efficacy of agrochemical agents. Researchers are particularly interested in how this compound interacts with biological targets in pests and weeds, offering a sustainable alternative to traditional chemicals.

From a synthetic chemistry perspective, the compound's robustness under various reaction conditions makes it a favorite among chemists. Its fluorinated aromatic ring provides opportunities for further functionalization, such as cross-coupling reactions or nucleophilic substitutions. This versatility is why CAS No. 1270342-41-0 is frequently cited in patents and academic publications, highlighting its role in advancing chemical innovation.

The market demand for CYCLOPROPYL[3-FLUORO-4-(TRIFLUOROMETHYL)PHENYL]METHANAMINE is steadily increasing, driven by its applications in pharmaceuticals, agrochemicals, and material science. Suppliers and manufacturers are actively optimizing synthesis routes to meet the growing needs of research institutions and industrial labs. Quality control and scalability are critical factors, as even minor impurities can affect downstream applications.

For those seeking detailed spectroscopic data or safety information about CAS No. 1270342-41-0, reputable chemical databases and supplier catalogs are the best resources. Proper handling and storage are essential to maintain the compound's integrity, especially given its sensitivity to moisture and light. Researchers are advised to consult material safety data sheets (MSDS) before working with this chemical.

In conclusion, CYCLOPROPYL[3-FLUORO-4-(TRIFLUOROMETHYL)PHENYL]METHANAMINE (CAS No. 1270342-41-0) is a compound of significant scientific and industrial interest. Its unique structural features, combined with its broad applicability, make it a cornerstone in modern chemical research. Whether you're a synthetic chemist, a pharmaceutical researcher, or an agrochemical developer, understanding this compound's properties and potential can open new avenues for innovation.